Cas no 1448452-56-9 ((6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid)

• Product Name: (6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid
• CAS No: 1448452-56-9
• MF: C₁₁H₁₈BN₃O₂
• MW: 235.090522289276
• CID: 5688517
• PubChem ID: 91809527
• Update Time: 2023-09-27

(6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• AKOS025287057
• (6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid
• 1448452-56-9
• [6-(4-ethylpiperazin-1-yl)pyridin-3-yl]boronic acid

• Inchi： 1S/C11H18BN3O2/c1-2-14-5-7-15(8-6-14)11-4-3-10(9-13-11)12(16)17/h3-4,9,16-17H,2,5-8H2,1H3
• InChI Key： CFODHUAFBHBRFG-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C=C1)N1CCN(CC)CC1)O

Computed Properties

• Exact Mass: 235.1492070g/mol
• Monoisotopic Mass: 235.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8Ų